2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-ethoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C27H20FNO6
• Molecular Weight: 473.4 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethyl)-1-(3-ethoxyphenyl)-7-fluoro-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H20FNO6/c1-2-32-18-5-3-4-16(11-18)24-23-25(30)19-12-17(28)7-9-20(19)35-26(23)27(31)29(24)13-15-6-8-21-22(10-15)34-14-33-21/h3-12,24H,2,13-14H2,1H3
• InChI Key: PODNOOYRTRVHRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)OC6=C(C3=O)C=C(C=C6)F

Description

2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-ethoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic chromeno-pyrrole-dione derivative characterized by a fused tricyclic core structure. Its molecular framework includes a benzodioxole moiety at the 2-position, a 3-ethoxyphenyl group at the 1-position, and a fluorine substituent at the 7-position (Fig. 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-ethoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. A common synthetic route may include the following steps:

Formation of the Benzodioxole Moiety: The benzodioxole ring can be synthesized through the condensation of catechol with formaldehyde under acidic conditions.

Introduction of the Ethoxyphenyl Group: The ethoxyphenyl group can be introduced via a Friedel-Crafts alkylation reaction using ethoxybenzene and an appropriate alkylating agent.

Cyclization: The final step involves the cyclization of the intermediate compounds to form the chromeno[2,3-c]pyrrole core structure. This can be achieved through a cyclization reaction under basic or acidic conditions, depending on the specific intermediates used.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-ethoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present. Common reagents include halogens, alkylating agents, and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, catalytic hydrogenation.

Substitution: Halogens (chlorine, bromine), alkylating agents (methyl iodide), nucleophiles (amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It may be studied for its potential biological activities, such as antimicrobial, anticancer, or anti-inflammatory properties.

Medicine: The compound could be investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It may find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-ethoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione depends on its specific interactions with molecular targets. Potential mechanisms include:

Enzyme Inhibition: The compound may inhibit specific enzymes by binding to their active sites, thereby blocking their activity.

Receptor Binding: It may interact with cellular receptors, modulating signal transduction pathways and cellular responses.

DNA Intercalation: The compound could intercalate into DNA, affecting gene expression and cellular functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Structural and Functional Differences

The compound’s closest analog, 2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (), shares the benzodioxole and aryl substituents but differs in two key aspects:

Aryl Group : The 3-ethoxy substitution in the target compound replaces the 3-methoxy group in the analog. Ethoxy increases lipophilicity (logP +0.5–0.7 vs. methoxy) and may enhance metabolic stability due to reduced susceptibility to demethylation .

Position 7 Substituent : The 7-fluoro group in the target compound replaces the 7-methyl group. Fluorine’s electronegativity and small atomic radius can improve binding affinity to target proteins (e.g., via polar interactions) and modulate pharmacokinetic properties like membrane permeability .

Property	Target Compound	Analog ()
Molecular Formula	C₂₇H₂₁FNO₆ (est. based on substitution)	C₂₇H₂₁NO₆
Average Mass (g/mol)	~473.46 (est.)	455.466
Key Substituents	3-ethoxy, 7-fluoro	3-methoxy, 7-methyl
Lipophilicity (logP, est.)	~3.2–3.5	~2.7–3.0

Pharmacological and Physicochemical Properties

While direct assay data for the target compound are unavailable, insights can be drawn from related studies:

• Autotaxin (ATX) Inhibition: Chromeno-pyrrole-diones with aryl and alkyl substituents show nanomolar-range inhibition of ATX, a lysophospholipase-D enzyme implicated in cancer metastasis . The target compound’s 3-ethoxy group may enhance hydrophobic interactions with ATX’s binding pocket compared to smaller methoxy groups.
• Solubility : The 7-fluoro group likely improves aqueous solubility relative to 7-methyl analogs, as fluorine can engage in hydrogen bonding with water molecules. However, the ethoxy group may counteract this by increasing logP .